Cas no 1251731-31-3 (6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)

6-Fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is a high-purity boronic ester derivative, widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its quinoline scaffold, combined with the electron-withdrawing fluoro substituent, enhances reactivity and selectivity in palladium-catalyzed transformations. The tetramethyl dioxaborolane group offers improved stability and solubility in organic solvents compared to boronic acids, facilitating handling and storage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, enabling efficient construction of biaryl systems. Its robust stability under inert conditions and compatibility with diverse reaction conditions make it a preferred choice for complex molecule assembly. The product is typically characterized by NMR and HPLC to ensure >95% purity.

6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline structure

1251731-31-3 structure

Product Name:6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

CAS No:1251731-31-3

MF:C₁₅H₁₇BFNO₂

MW:273.110387563705

MDL:MFCD18382832

CID:3163236

PubChem ID:66584499

Update Time:2025-07-02

6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
- 6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
- SB72080
- EN300-24888521
- MFCD18382832
- SCHEMBL28599
- DB-108112
- AT35248
- VCMDSNXJEYGKFP-UHFFFAOYSA-N
- 1251731-31-3
- MDL： MFCD18382832
- Inchi： 1S/C15H17BFNO2/c1-14(2)15(3,4)20-16(19-14)11-7-10-8-12(17)5-6-13(10)18-9-11/h5-9H,1-4H3
- InChI Key： VCMDSNXJEYGKFP-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C=C(B1OC(C)(C)C(C)(C)O1)C=N2

Computed Properties

Exact Mass: 273.1336371g/mol
Monoisotopic Mass: 273.1336371g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM136736-1g	6-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	1g	$***	2023-07-18
Alichem	A189008670-1g	6-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	1g	$1031.58	2023-09-03
Enamine	EN300-24888521-0.1g	6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	0.1g	$376.0	2024-06-19
Enamine	EN300-24888521-0.25g	6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	0.25g	$393.0	2024-06-19
Enamine	EN300-24888521-0.5g	6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	0.5g	$410.0	2024-06-19
Enamine	EN300-24888521-1.0g	6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	1.0g	$428.0	2024-06-19
Enamine	EN300-24888521-2.5g	6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	2.5g	$838.0	2024-06-19
Enamine	EN300-24888521-5.0g	6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	5.0g	$1240.0	2024-06-19
Enamine	EN300-24888521-10.0g	6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	10.0g	$1839.0	2024-06-19
Enamine	EN300-24888521-0.05g	6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline	1251731-31-3	95%	0.05g	$359.0	2024-06-19